Cas no 118-71-8 (Maltol)
Maltol is a naturally occurring organic compound used as a flavor enhancer in various applications. Its key advantages include its fruity and sweet odor characteristics, high solubility in water and alcohols, and thermal stability, making it suitable for use in food, beverage, and fragrance industries.
Maltol structure
Product Name:Maltol
CAS No:118-71-8
MF:C6H6O3
MW:126.110042095184
MDL:MFCD00006578
CID:35884
PubChem ID:8369
Update Time:2025-09-08
Maltol Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-2-methyl-4H-pyran-4-one
- 2-hydroxy-3-methyl-4H-pyran-4-one (maltol)
- 2-Methyl pyromeconic acid
- 2-Methyl-3-hydroxy-.gamma.-pyranone
- 2-Methyl-3-hydroxy-4-pyrone
- 2-Methyl-3-hydroxy-gamma.-pyranone
- 2-Methyl-3-hydroxypyrone
- 2-Methyl-3-oxy-gamma-pyrone
- 2-Methylpromeconicacid
- 3-Hydroxy-2-methyl-4-pyrone
- Maltol
- Maltol FCC IV
- MALTOL(RG)
- 2-methyl-3-hydroxy-4H-pyran-4-one
- 2-methyl-3-hydroxy-4-pyranone
- 2-methyl-3-oxy-4H-pyran-4-one
- 3-Hydroxy-2-methyl-4-pyrone,Maltol
- FEMA 2656
- Laricin
- MALTENE
- MALTOL FCC
- Palatone
- Talmon
- Veltol
- Vetol
- Larixinic acid
- [ "" ]
- NSC 2829
- Methyl maltol
- 甲基麦芽酚
- Larixic acid
- Corps praline
- 4H-Pyran-4-one, 3-hydroxy-2-methyl-
- Maltol (natural)
- 3-Hydroxy-2-methyl-gamma-pyrone
- 2-Methylpyromeconic acid
- 3-hydroxy-2-methylpyran-4-one
- 3-Hydroxy-2-methylpyrone
- 3-Hydroxy-2-methyl-pyran-4-one
- 3-Hydroxy-2-methyl-4-pyranone
- SMR000059093
- MLS000069412
- MLS002415738
- MLS001424145
- MLSMR
-
- MDL： MFCD00006578
- Inchi： 1S/C6H6O3/c1-4-6(8)5(7)2-3-9-4/h2-3,8H,1H3
- InChI Key： XPCTZQVDEJYUGT-UHFFFAOYSA-N
- SMILES： CC1OC=CC(=O)C=1O
- BRN： 112169
Computed Properties
- Exact Mass: 126.03200
- Monoisotopic Mass: 126.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.4
- Topological Polar Surface Area: 46.5
Experimental Properties
- Color/Form: Powder
- Density: 1.046 g/mL at 25 °C
- Melting Point: 161.0 to 165.0 deg-C
- Boiling Point: 170 ºC (10 mmHg)
- Flash Point: 198 °F
- Refractive Index: n20/D 1.541
- PH: 5.3 (0.5g/l, H2O)
- Solubility: methanol: 50 mg/mL, clear
- Water Partition Coefficient: 1.2 g/100 mL (25 ºC)
- PSA: 50.44000
- LogP: 0.65380
- Solubility: Soluble in hot water, chloroform, ethanol, slightly soluble in benzene, ether, insoluble in petroleum ether.
- Merck: 5713
- FEMA: 2656
Maltol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S37-S37/39-S26-S36-S36/37/39
- RTECS：UQ1050000
-
Hazardous Material Identification：
- TSCA：Yes
- Explosive Limit：25%
- Storage Condition：Store at room temperature
- Risk Phrases：R22; R36/37/38
- Safety Term：S26;S37/39
Maltol Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Maltol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | H43407-25G |
Maltol |
118-71-8 | 25g |
¥579.25 | 2023-11-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | H43407-100G |
Maltol |
118-71-8 | 100g |
¥876.44 | 2023-11-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W265608-SAMPLE-K |
Maltol |
118-71-8 | ≥99.0%, FCC, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W265608-250G-K |
Maltol |
118-71-8 | ≥99.0%, FCC, FG | 250G |
689.35 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W265608-1KG-K |
Maltol |
118-71-8 | ≥99.0%, FCC, FG | 1KG |
965.01 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W265608-5KG-K |
Maltol |
118-71-8 | ≥99.0%, FCC, FG | 5KG |
3355.17 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W265608-25KG-K |
Maltol |
118-71-8 | ≥99.0%, FCC, FG | 25KG |
13556.47 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 18299-100MG |
Maltol |
118-71-8 | 100mg |
¥984.81 | 2023-10-26 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1375003-500MG |
Maltol |
118-71-8 | 500mg |
¥3066.67 | 2023-09-08 | ||
| Chemenu | CM181966-500g |
3-Hydroxy-2-methyl-4H-pyran-4-one |
118-71-8 | 95+% | 500g |
$117 | 2021-08-05 |
Maltol Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:118-71-8)3-Hydroxy-2-methyl-4H-pyran-4-one
Order Number:LE7026;LE19162;LE2473038;LE27066627
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:50
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:118-71-8)3-Hydroxy-2-methyl-4H-pyran-4-one
Order Number:sfd12847
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Maltol Related Literature
-
Sílvia Chaves,Marco Gil,Sónia Canário,Ratomir Jelic,Maria Jo?o Rom?o,José Trinc?o,Eberhardt Herdtweck,Joana Sousa,Carmen Diniz,Paula Fresco,M. Amélia Santos Dalton Trans. 2008 1773
-
Liu Jiang,Minkui Zhang,Li Tang,Qinjie Weng,Yanhong Shen,Yongzhou Hu,Rong Sheng RSC Adv. 2016 6 17318
-
3. A potential iron pharmaceutical composition for the treatment of iron-deficiency anaemia. The crystal and molecular structure of mer-tris-(3-hydroxy-2-methyl-4H-pyran-4-onato)iron(III)Mustafa T. Ahmet,Christopher S. Frampton,Jack Silver J. Chem. Soc. Dalton Trans. 1988 1159
-
Valeria M. Nurchi,Rosita Cappai,Karam Chand,Sílvia Chaves,Lurdes Gano,Guido Crisponi,Massimiliano Peana,M. Antonietta Zoroddu,M. Amélia Santos Dalton Trans. 2019 48 16167
-
Sílvia Chaves,Ratomir Jelic,Catarina Mendon?a,Marta Carrasco,Yutaka Yoshikawa,Hiromu Sakurai,M. Amélia Santos Metallomics 2010 2 220
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives
- Flavonoids
- Natural Products and Extracts Flavors and Fragrances Essential Oils
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
- Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
- Natural Products and Extracts Flavors and Fragrances
118-71-8 (Maltol) Related Products
- 4940-11-8(Ethyl maltol)
- 61892-86-2(4H-Pyran-4-one, 3,5-dihydroxy-2,6-dimethyl-)
- 38213-69-3(Bis(maltolato)oxovanadium(IV))
- 25326-60-7(4H-Pyran-2-carboxaldehyde,5-hydroxy-4-oxo-)
- 40311-00-0(4H-Pyran-4-one,3-hydroxy-2-(1-methylethyl)-)
- 644-46-2(Allo Maltol)
- 33725-54-1(Ferric maltol)
- 103616-17-7(Aluminum,tris[3-(hydroxy-kO)-2-methyl-4H-pyran-4-onato-kO4]-, (OC-6-21)-)
- 2298-99-9(4H-Pyran-4-one,3-hydroxy-2,6-dimethyl-)
- 1073-96-7(3,5-dihydroxy-2-methyl-4H-pyran-4-one)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:118-71-8)3-Hydroxy-2-methyl-4H-pyran-4-one
Purity:99%/99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:118-71-8)3-Hydroxy-2-methyl-4H-pyran-4-one
Purity:99.9%
Quantity:200kg
Price ($):Inquiry